Cas no 106111-43-7 (11b-Hydroperoxy Dienogest)

• Product Name: 11b-Hydroperoxy Dienogest
• CAS No: 106111-43-7
• MF: C₂₀H₂₅NO₄
• MW: 343.41680598259
• CID: 1061498
• PubChem ID: 71748926
• Update Time: 2025-10-29

11b-Hydroperoxy Dienogest Chemical and Physical Properties

Names and Identifiers

• 11β-Hydroperoxy Dienogest
• 2-[(8S,13S,14S,17R)-11-hydroperoxy-17-hydroxy-13-methyl-3-oxo-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl]acetonitrile
• 11Beta-Hydroperoxy Dienogest
• A-Hydroperoxy Dienogest
• (11β,17α)-11-Hydroperoxy-17-hydroxy-3-oxo-19-norpregna-4,9-diene-21-nitrile
• (11beta,17alpha)-11-Hydroperoxy-17-hydroxy-3-oxo-19-norpregna-4,9-diene-21-nitrile
• 106111-43-7
• Dienogest EP Impurity K (Dienogest Impurity pound(c)
• Dienogest Impurity K (11beta-Hydroperoxy Dienogest)
• (17alpha)-11-Hydroperoxy-17-hydroxy-3-oxo-19-norpregna-4,9-diene-21-nitrile
• DTXSID70857740
• CS-0166046
• 11b-Hydroperoxy Dienogest

• Inchi： 1S/C20H25NO4/c1-19-11-17(25-24)18-14-5-3-13(22)10-12(14)2-4-15(18)16(19)6-7-20(19,23)8-9-21/h10,15-17,23-24H,2-8,11H2,1H3/t15-,16-,17?,19-,20+/m0/s1
• InChI Key： RLOFVNFCBUJNAR-NPZYAJIESA-N
• SMILES： O[C@@]1(CC#N)CC[C@H]2[C@@H]3CCC4=CC(CCC4=C3C(C[C@@]21C)OO)=O

Computed Properties

• Exact Mass: 343.17800
• Monoisotopic Mass: 343.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 90.6Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: >100°C (dec.)
• Boiling Point: 624.8±55.0 °C at 760 mmHg
• Flash Point: 331.7±31.5 °C
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• PSA: 90.55000
• LogP: 3.30528
• Vapor Pressure: 0.0±4.1 mmHg at 25°C

11b-Hydroperoxy Dienogest Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Hygro°Cop°C, -20?°C Freezer, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids